3-Acetylamino-5-methyl-1H-indole-2-carboxylic acid

• IUPAC Name: 3-acetamido-5-methyl-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C12H12N2O3/c1-6-3-4-9-8(5-6)10(13-7(2)15)11(14-9)12(16)17/h3-5,14H,1-2H3,(H,13,15)(H,16,17)
• InChI Key: SLTGVGIKYCMSKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=C2NC(=O)C)C(=O)O
• Molecular Formula: C12H12N2O3
• DSSTOX Substance ID: DTXSID80355666
• Molecular Weight: 232.23 g/mol
• CAS No.: 56545-54-1

Description

3-Acetylamino-5-methyl-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

Novel Research Tools in Plant Hormone Studies

Indole-3-acetic acid, a crucial hormone in plants and an essential metabolite in humans, animals, and microorganisms, has seen innovative applications in research tools through its derivatives, specifically 5- and 6-(2-aminoethyl)-derivatives. These derivatives enable the design of immobilized and carrier-linked forms of indole-3-acetic acid, along with its conjugates with biochemical tags or biocompatible molecular probes, enhancing research flexibility and specificity in hormone-related studies (Ilić et al., 2005).

Advances in Heterocyclic Chemistry

The synthesis of novel indole-benzimidazole derivatives from 2-methylindole-3-acetic acid showcases the compound's utility in creating new heterocyclic molecules. These molecules, which are synthesized under high-temperature conditions with polyphosphoric acid as a catalyst, extend the chemical diversity of indole derivatives and open new avenues for chemical research and potential therapeutic applications (Wang et al., 2016).

Immunotropic Activity Exploration

Amides of 5-acylamino-3-methyl-4-isothiazolecarboxylic acid, featuring acetylamino or benzoylamino groups, demonstrate immunotropic activity. This area of research highlights the potential of 3-acetylamino-5-methyl-1H-indole-2-carboxylic acid derivatives in modulating immune responses, offering a promising path for developing novel immunotherapeutic agents (Lipnicka et al., 2005).

Fluorescent Probes Development

The creation of new 3-arylindole-2-carboxylates using β,β-diaryldehydroamino acids demonstrates the potential of indole derivatives as fluorescent probes. These compounds exhibit varying fluorescent quantum yields based on their substitution patterns and solvent environments, highlighting their application in developing sensitive and selective fluorescent markers for biological and chemical studies (Queiroz et al., 2007).

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, making indole derivatives valuable for treatment development .

Mode of Action

Indole derivatives are known to interact with their targets, causing changes that result in their various biological activities

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways . More research is required to identify the specific pathways impacted by this compound.

Result of Action

Indole derivatives are known to exhibit various biological activities, suggesting that they may have diverse molecular and cellular effects .

Biochemical Analysis

Biochemical Properties

3-Acetylamino-5-methyl-1H-indole-2-carboxylic acid plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, indole derivatives, including this compound, have been shown to form hydrogen bonds with a variety of enzymes and proteins, inhibiting their activity . This interaction is crucial for its potential therapeutic effects, as it can modulate enzyme activity and protein function.

Cellular Effects

This compound influences various cellular processes and functions. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. Indole derivatives, including this compound, can modulate the activity of key signaling molecules, leading to changes in cellular responses . Additionally, this compound can alter gene expression patterns, impacting cellular functions such as proliferation, differentiation, and apoptosis.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. It can bind to specific enzymes and proteins, leading to their inhibition or activation . This binding interaction is often mediated by hydrogen bonds and other non-covalent interactions. Furthermore, this compound can influence gene expression by modulating transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that indole derivatives, including this compound, can exhibit varying degrees of stability under different conditions . Long-term exposure to this compound can lead to sustained changes in cellular processes and functions.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound may exhibit therapeutic effects, while higher doses can lead to toxic or adverse effects . Threshold effects have been observed, where a specific dosage range is required to achieve the desired therapeutic outcome. It is essential to determine the optimal dosage to maximize the benefits and minimize the risks associated with this compound.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism . These interactions can affect metabolic flux and metabolite levels, influencing the overall metabolic profile of the compound. Understanding the metabolic pathways of this compound is crucial for predicting its pharmacokinetics and pharmacodynamics.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biological activity. This compound can interact with transporters and binding proteins that facilitate its movement across cellular membranes . Additionally, the localization and accumulation of this compound within specific tissues can influence its therapeutic effects and potential side effects.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . The localization of this compound within subcellular structures can impact its interactions with biomolecules and its overall biological activity.